Cas no 885279-89-0 (4-Thiazolemethanol,2-[4-(phenylmethoxy)phenyl]-)

4-Thiazolemethanol,2-[4-(phenylmethoxy)phenyl]- structure
885279-89-0 structure
Product Name:4-Thiazolemethanol,2-[4-(phenylmethoxy)phenyl]-
CAS No:885279-89-0
MF:C17H15NO2S
MW:297.3715031147
CID:711695
PubChem ID:72208469
Update Time:2025-04-19

4-Thiazolemethanol,2-[4-(phenylmethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazolemethanol,2-[4-(phenylmethoxy)phenyl]-
    • [2-(4-Benzyloxy-phenyl)-thiazol-4-yl]-methanol
    • [2-(4-BENZYLOXYPHENYL)THIAZOL-4-YL]METHANOL
    • [2-(4-phenylmethoxyphenyl)-1,3-thiazol-4-yl]methanol
    • (2-(4-(Benzyloxy)phenyl)thiazol-4-yl)methanol
    • A1-33308
    • 885279-89-0
    • FT-0764643
    • A861890
    • {2-[4-(Benzyloxy)phenyl]-1,3-thiazol-4-yl}methanol
    • AB27099
    • DB-077822
    • Inchi: 1S/C17H15NO2S/c19-10-15-12-21-17(18-15)14-6-8-16(9-7-14)20-11-13-4-2-1-3-5-13/h1-9,12,19H,10-11H2
    • InChI Key: CFEIMXRFSVCJMO-UHFFFAOYSA-N
    • SMILES: S1C=C(CO)N=C1C1C=CC(=CC=1)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 297.08200
  • Monoisotopic Mass: 297.08234989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 70.6Ų

Experimental Properties

  • PSA: 70.59000
  • LogP: 3.88140

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